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Compound of Interest

Compound Name: 3-Chlorooctane

Cat. No.: B074152 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-chlorooctane, tailored for researchers, scientists, and professionals in drug

development. This document details the compound's key characteristics, experimental

protocols for its synthesis and analysis, and its reactivity profile.

Core Chemical and Physical Properties
3-Chlorooctane is a secondary alkyl halide with the chemical formula C₈H₁₇Cl.[1][2][3] It is a

colorless liquid under standard conditions and sees use as an alkylating agent in organic

synthesis.[4] Its physical and chemical properties are summarized in the tables below.

Physical Properties of 3-Chlorooctane
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Property Value Source(s)

Molecular Formula C₈H₁₇Cl [1][2][3]

Molecular Weight 148.674 g/mol [1][5][6]

Boiling Point 173.4 °C at 760 mmHg [5][6][7]

Melting Point -41.9 °C (estimate) [5]

Density 0.862 g/cm³ [5][6][7]

Refractive Index 1.423 [5][6][7]

Vapor Pressure 1.69 mmHg at 25 °C [5][6][7]

Flash Point 52.5 °C [5][6][7]

Solubility of 3-Chlorooctane
Solvent Solubility Notes Source(s)

Water Low

The long nonpolar

hydrocarbon chain

limits solubility in polar

solvents.

[4]

Organic Solvents Soluble

Generally soluble in

nonpolar solvents like

hexane and ether.

[4]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3-chlorooctane.

Key spectral data are summarized below.

Spectroscopic Properties of 3-Chlorooctane
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Spectroscopic Technique Key Data Source(s)

Mass Spectrometry (GC-MS) Top peaks (m/z): 55, 70, 41 [8]

Infrared (IR) Spectroscopy
Data available from NIST/EPA

Gas-Phase Infrared Database.
[2][5]

¹H NMR Spectroscopy Predicted spectra available. [1][3]

¹³C NMR Spectroscopy Predicted spectra available. [1][3][9]

Kovats Retention Index
Semi-standard non-polar:

1006; Standard polar: 1166
[8][10]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of 3-chlorooctane are

provided below. While specific peer-reviewed protocols for 3-chlorooctane are not abundant,

the following procedures are based on well-established methods for the synthesis and handling

of secondary alkyl halides.[4][11][12]

Synthesis of 3-Chlorooctane from 3-Octanol
The synthesis of 3-chlorooctane is most commonly achieved through the nucleophilic

substitution of the hydroxyl group in 3-octanol with a chloride ion.[12] The use of thionyl

chloride (SOCl₂) is a preferred method for converting secondary alcohols to alkyl chlorides as it

minimizes carbocation rearrangements and produces gaseous byproducts that are easily

removed.[12][13]

Materials:

3-Octanol

Thionyl chloride (SOCl₂)

Pyridine (optional, as a base to neutralize HCl byproduct)

Anhydrous diethyl ether
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

In a dry round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve

3-octanol in anhydrous diethyl ether under an inert atmosphere.

Cool the solution in an ice bath.

Slowly add thionyl chloride (and a stoichiometric amount of pyridine, if used) from the

dropping funnel with stirring.

After the addition is complete, allow the mixture to warm to room temperature and then heat

to reflux for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture and carefully pour it over crushed ice.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

Purification of 3-Chlorooctane
The crude 3-chlorooctane can be purified by fractional distillation to yield the pure product.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://www.benchchem.com/product/b074152?utm_src=pdf-body
https://www.scribd.com/document/483640635/Chem31FR1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Set up a fractional distillation apparatus.

Heat the crude 3-chlorooctane in the distillation flask.

Collect the fraction that distills at the boiling point of 3-chlorooctane (173.4 °C at

atmospheric pressure).

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for confirming the identity and purity of 3-chlorooctane.[14][15]

A Representative Protocol:

Column: A non-polar capillary column (e.g., Agilent CP-Al₂O₃/KCl).[16]

Carrier Gas: Helium.[10]

Injector Temperature: 250 °C.

Oven Program: Start at 60 °C, ramp to 180 °C at 5 °C/min.[16]

MS Detector: Electron ionization (EI) at 70 eV.[15]

Sample Preparation: Dilute the 3-chlorooctane sample in a volatile organic solvent such as

pentane.[17]

Visualizing Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate the experimental workflow for the

synthesis and purification of 3-chlorooctane.
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Synthesis of 3-Chlorooctane

Start: 3-Octanol in Diethyl Ether Reaction with SOCl2
(and optional Pyridine)

Cooling (Ice Bath)
Aqueous Workup:

1. Ice Quench
2. NaHCO3 Wash

3. Brine Wash

After Reflux Drying over MgSO4 Solvent Removal Crude 3-Chlorooctane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-chlorooctane.

Purification of 3-Chlorooctane

Crude 3-Chlorooctane Fractional DistillationHeating Pure 3-ChlorooctaneCollect Fraction at 173.4 °C

Click to download full resolution via product page

Caption: Workflow for the purification of 3-chlorooctane.

Reactivity and Stability
3-Chlorooctane is a relatively stable compound but can undergo nucleophilic substitution and

elimination reactions, typical of secondary alkyl halides. It is utilized as an alkylating agent in

organic synthesis.[4] Care should be taken to avoid strong bases, which can promote

elimination reactions, and strong nucleophiles.

Safety and Handling
As with all halogenated hydrocarbons, 3-chlorooctane should be handled with appropriate

personal protective equipment, including gloves and safety glasses, in a well-ventilated area or

fume hood. It is a flammable liquid and should be kept away from heat, sparks, and open

flames. For detailed safety information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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